3-fluoro-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-fluoro-N’-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide” is a chemical compound with the molecular formula C14H9F2N3OS . It has an average mass of 305.303 Da and a monoisotopic mass of 305.043427 Da .
Molecular Structure Analysis
The molecular structure of “3-fluoro-N’-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide” consists of 14 carbon atoms, 9 hydrogen atoms, 2 fluorine atoms, 3 nitrogen atoms, 1 oxygen atom, and 1 sulfur atom .Scientific Research Applications
Antitumor Properties
3-Fluoro-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide and its derivatives show potential in antitumor applications. Fluorinated benzothiazoles, like this compound, have been found to be potently cytotoxic against certain human breast cancer cell lines, while remaining inactive against non-malignant cells, thus showing a selective cytotoxicity that is desirable in cancer therapeutics (Hutchinson et al., 2001). Additionally, these compounds can induce cytochrome P450 CYP1A1, a key event in determining their antitumor specificity, without compromising its induction (Bradshaw et al., 2002).
Antimicrobial and Antifungal Activity
Compounds similar to this compound have shown promising results in antimicrobial and antifungal studies. For instance, some fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives have demonstrated significant antimicrobial and cytotoxic activity against various human cancer cell lines (Kumbhare et al., 2014). Similarly, synthesized fluoro-benzimidazole derivatives, including those related to benzohydrazides, have exhibited high inhibitory activity against gastrointestinal pathogens, with promising results in antimicrobial potency (Çevik et al., 2017).
Development of Pharmaceutical Prodrugs
The fluorinated benzothiazole structure is under investigation for its potential in the development of novel pharmaceutical prodrugs. Prodrugs based on this structure have been shown to be water-soluble, chemically stable, and capable of regenerating active compounds in vivo, making them suitable candidates for clinical evaluation (Bradshaw et al., 2002). This approach could enhance the delivery and efficacy of therapeutic compounds, particularly in the treatment of cancer.
Properties
IUPAC Name |
3-fluoro-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F2N3OS/c15-9-4-1-3-8(7-9)13(20)18-19-14-17-12-10(16)5-2-6-11(12)21-14/h1-7H,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYZHFWBSSYYGAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NNC2=NC3=C(C=CC=C3S2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.